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Compound of Interest

Compound Name: Graveolinine

Cat. No.: B3190408 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. Graveolinine, a quinoline alkaloid naturally occurring in plants such as Ruta

graveolens (common rue), requires careful consideration for its disposal due to its bioactive

properties and the general hazards associated with alkaloids.[1][2] While specific disposal

guidelines for graveolinine are not readily available, a comprehensive approach based on its

chemical class and general principles of hazardous waste management is essential.

Understanding Graveolinine: Key Chemical Data
Graveolinine, with the molecular formula C17H13NO3, is a member of the quinoline family of

compounds.[1][3] Its chemical properties are crucial for determining the appropriate handling

and disposal methods.

Property Value

Molecular Formula C17H13NO3

Molecular Weight 279.29 g/mol [3][4]

CAS Number 4179-37-7[1]

Synonyms 2-(1,3-benzodioxol-5-yl)-4-methoxyquinoline[1]

Chemical Class Quinoline Alkaloid
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This table summarizes key quantitative data for Graveolinine.

Core Principles for the Disposal of Graveolinine
Given the absence of a specific Safety Data Sheet (SDS) for graveolinine, it should be treated

as a potentially hazardous chemical. The following procedures are based on best practices for

the disposal of toxic and bioactive organic compounds.

Experimental Protocol: General Disposal of Graveolinine Waste

Segregation of Waste:

Do not mix graveolinine waste with non-hazardous laboratory trash.

Maintain separate, clearly labeled waste containers for solid and liquid graveolinine
waste.

Solid Waste Disposal:

Contaminated Materials: Items such as gloves, absorbent paper, and empty vials that

have come into contact with graveolinine should be collected in a dedicated, sealed, and

clearly labeled hazardous waste bag or container.

Pure Compound/Residues: Unused or expired solid graveolinine should be kept in its

original or a suitable, tightly sealed container. This container must be labeled as

hazardous waste, including the full chemical name ("Graveolinine") and any known

hazard information.

Liquid Waste Disposal:

Aqueous Solutions: Dilute aqueous solutions containing graveolinine should not be

disposed of down the drain. They must be collected in a designated, leak-proof, and

clearly labeled hazardous waste container. The container should be compatible with the

solvents used.

Organic Solvent Solutions: Solutions of graveolinine in organic solvents must be

collected in a separate, appropriate hazardous waste container for flammable or
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halogenated solvents, depending on the solvent used. Never mix incompatible waste

streams.

Labeling: All liquid waste containers must be clearly labeled with "Hazardous Waste," the

full chemical name ("Graveolinine"), the solvent(s), and the approximate concentration.

Decontamination:

Work surfaces and equipment contaminated with graveolinine should be decontaminated.

A suitable solvent (such as ethanol or acetone, depending on the equipment) can be used

to wipe down surfaces, with the cleaning materials disposed of as solid hazardous waste.

Final Disposal:

All collected graveolinine waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Follow all institutional, local, and national regulations for hazardous waste

disposal.

Visualizing the Disposal Workflow
The logical flow for the proper disposal of graveolinine can be visualized as a step-by-step

process ensuring safety and compliance at each stage.
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Caption: Logical workflow for the safe disposal of Graveolinine waste in a laboratory setting.

Broader Context: Handling Alkaloids and Plant
Extracts
Graveolinine is derived from Ruta graveolens, a plant known to contain a variety of bioactive

compounds, including other alkaloids and furanocoumarins, which can be toxic.[5][6] When

working with extracts of this plant, it is crucial to treat the entire extract as hazardous material,

as the toxicity of the mixture may not be fully characterized. The disposal procedures outlined

above should be applied to all waste generated from research involving Ruta graveolens

extracts.
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By adhering to these rigorous disposal protocols, laboratories can ensure the safety of their

personnel and minimize their environmental impact, fostering a culture of safety and

responsibility that extends beyond the product to its entire lifecycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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